molecular formula C15H22N4O5S B8349363 4-(3-(Cyclopropyl(oxetan-3-yl)amino)propylamino)-3-nitrobenzenesulfonamide

4-(3-(Cyclopropyl(oxetan-3-yl)amino)propylamino)-3-nitrobenzenesulfonamide

Cat. No. B8349363
M. Wt: 370.4 g/mol
InChI Key: DMTUGINPVDLVOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3-(Cyclopropyl(oxetan-3-yl)amino)propylamino)-3-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C15H22N4O5S and its molecular weight is 370.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C15H22N4O5S

Molecular Weight

370.4 g/mol

IUPAC Name

4-[3-[cyclopropyl(oxetan-3-yl)amino]propylamino]-3-nitrobenzenesulfonamide

InChI

InChI=1S/C15H22N4O5S/c16-25(22,23)13-4-5-14(15(8-13)19(20)21)17-6-1-7-18(11-2-3-11)12-9-24-10-12/h4-5,8,11-12,17H,1-3,6-7,9-10H2,(H2,16,22,23)

InChI Key

DMTUGINPVDLVOB-UHFFFAOYSA-N

Canonical SMILES

C1CC1N(CCCNC2=C(C=C(C=C2)S(=O)(=O)N)[N+](=O)[O-])C3COC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of EXAMPLE 308A (314 mg) in dichloromethane (5 mL) was added oxetan-3-one (72 mg) followed by sodium triacetoxyborohydride (318 mg). The mixture was stirred overnight. The mixture was diluted with dichloromethane (300 mL) and washed with aqueous NaHCO3, water and brine and dried over Na2SO4. After filtration, evaporation of the solvent gave the crude title compound.
Quantity
314 mg
Type
reactant
Reaction Step One
Quantity
72 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
318 mg
Type
reactant
Reaction Step Two
Quantity
300 mL
Type
solvent
Reaction Step Three

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